molecular formula C23H20O B611315 TFR4OHT CAS No. 113748-88-2

TFR4OHT

Cat. No. B611315
M. Wt: 312.41
InChI Key: LDXITJAXSCOHFZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

TFR4OHT is a cyclized tamoxifen analog. It acts as a selective ER modulator (SERM).

Scientific Research Applications

Guided Lamb Wave Propagation in Composite Plate/Concrete Component

Research by Luangvilai, Punurai, and Jacobs (2002) demonstrated the use of time frequency representation (TFR) in analyzing guided Lamb waves in fiber-reinforced polymer (FRP) bonded components. This study is significant for understanding the dispersion curves of concrete components repaired with FRP plates, a crucial aspect in structural engineering and material science. The TFR method enables the resolution of individual modes in FRP bonded components, aiding in the development of their dispersion curves (Luangvilai, Punurai, & Jacobs, 2002).

Thermochemical Fuel Reforming in Spark-Ignition Natural Gas Engine

Zhu et al. (2017) explored the application of TFR in reducing emissions and improving fuel efficiency in spark-ignition natural gas engines. The study highlighted the potential of TFR exhaust gas, primarily comprising CH4, H2, and CO, to improve combustion performance and stability. This research offers insights into emission reduction and efficiency enhancement in automotive engineering (Zhu et al., 2017).

TFR in Biomedical Signal Analysis

Terrien, Marque, and Germain (2008) demonstrated the use of TFR in the field of biomedical engineering, particularly in analyzing uterine electromyograms. Employing an image processing approach, they developed a method for ridge extraction from TFR of signals. This has implications for better understanding and interpreting biomedical signals, which is vital in medical diagnostics and research (Terrien, Marque, & Germain, 2008).

Variational Bayes Analysis of Photon-Based Hidden Markov Model for Single-Molecule FRET

Okamoto and Sako (2012) applied TFR in the analysis of single-molecule fluorescence resonance energy transfer (smFRET) data. This research contributes to the understanding of biomolecular dynamics, offering a framework for studying stochastic noise in biological systems. The TFR application in this context aids in achieving high-resolution insights into molecular state transitions (Okamoto & Sako, 2012).

The Transferrin Receptor in Cancer Treatment

Daniels et al. (2006) focused on the transferrin receptor (TfR) and its application in cancer treatment. They explored the efficacy of targeting TfR with cytotoxic antibodies to inhibit cell growth in malignant cells. This research is crucial in developing targeted therapies for cancer, leveraging the elevated levels of TfR in malignancies (Daniels et al., 2006).

properties

CAS RN

113748-88-2

Product Name

TFR4OHT

Molecular Formula

C23H20O

Molecular Weight

312.41

IUPAC Name

5,6-Diphenyl-8,9-dihydro-7H-benzocyclohepten-2-ol

InChI

InChI=1S/C23H20O/c24-20-14-15-22-19(16-20)12-7-13-21(17-8-3-1-4-9-17)23(22)18-10-5-2-6-11-18/h1-6,8-11,14-16,24H,7,12-13H2

InChI Key

LDXITJAXSCOHFZ-UHFFFAOYSA-N

SMILES

OC1=CC=C2C(CCCC(C3=CC=CC=C3)=C2C4=CC=CC=C4)=C1

Appearance

Solid powder

Purity

>98% (or refer to the Certificate of Analysis)

shelf_life

>2 years if stored properly

solubility

Soluble in DMSO

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

synonyms

TFR4OHT;  TFR-4-OHT;  TFR 4 OHT; 

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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